Cas no 1160862-12-3 (4,4,5,5-Tetramethyl-2-spiro[fluorene-9,9'-xanthene]-2-yl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-spiro[fluorene-9,9'-xanthene]-2-yl-1,3,2-dioxaborolane
• CAS No: 1160862-12-3
• MF: C₃₁H₂₇BO₃
• MW: 458.355288743973
• CID: 4682686
• PubChem ID: 90154098
• Update Time: 2025-09-24

4,4,5,5-Tetramethyl-2-spiro[fluorene-9,9'-xanthene]-2-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(spiro[fluorene-9,9'-xanthen]-2-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-spiro[fluorene-9,9'-xanthene]-2-yl-1,3,2-dioxaborolane
• 1160862-12-3
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)spiro[9H-fluorene-9,9'-[9H]xanthene]
• G66184
• 4,4,5,5-Tetramethyl-2-(spiro[fluorene-9,9'-xanthene]-2-yl)-1,3,2-dioxaborolane
• SCHEMBL15713955

• Inchi： 1S/C31H27BO3/c1-29(2)30(3,4)35-32(34-29)20-17-18-22-21-11-5-6-12-23(21)31(26(22)19-20)24-13-7-9-15-27(24)33-28-16-10-8-14-25(28)31/h5-19H,1-4H3
• InChI Key： APAFPYMKPABLMD-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C4C=CC=CC=4C4(C5C=CC=CC=5OC5C=CC=CC4=5)C3=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 458.2053249g/mol
• Monoisotopic Mass: 458.2053249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 4,4,5,5-Tetramethyl-2-spiro[fluorene-9,9'-xanthene]-2-yl-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-spiro[fluorene-9,9'-xanthene]-2-yl-1,3,2-dioxaborolane: A Comprehensive Overview

4,4,5,5-Tetramethyl-2-spiro[fluorene-9,9'-xanthene]-2-yl-1,3,2-dioxaborolane (CAS No: 1160862-12-3) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spiro structure and the presence of a dioxaborolane moiety, which contributes to its versatile chemical properties. The compound's structure is a fusion of fluorene and xanthene moieties connected via a spiro linkage at the 9 and 9' positions respectively. This structural arrangement imparts distinctive electronic and optical properties to the molecule.

The synthesis of 4,4,5,5-Tetramethyl...dioxaborolane involves a series of carefully designed organic reactions. Researchers have employed various methodologies to construct the spiro structure efficiently. For instance, recent studies have utilized Suzuki-Miyaura coupling reactions to assemble the fluorene-xanthene system with high precision. The methyl groups at positions 4 and 5 further enhance the molecule's stability and solubility in organic solvents.

One of the most promising applications of this compound lies in its potential use in optoelectronic devices. The spiro structure enables efficient energy transfer between the fluorene and xanthene units due to their complementary absorption and emission spectra. This property makes it an ideal candidate for use in light-emitting diodes (LEDs) and organic photovoltaic (OPV) cells. Recent research has demonstrated that incorporating this compound into OPV devices can significantly improve their power conversion efficiency by optimizing charge transport properties.

In addition to its optoelectronic applications,4,4,5,...dioxaborolane has also shown potential in bioimaging applications due to its strong fluorescence properties under UV excitation. The dioxaborolane moiety plays a crucial role in modulating the fluorescence quantum yield of the molecule. Scientists have explored its use as a fluorescent probe for tracking cellular processes in real-time with high spatial resolution.

From a structural perspective,the spiro[fluorene-xanthene] system introduces significant strain into the molecule,a characteristic that can be leveraged for designing novel chemical reactions or self-healing materials. Recent advancements in strain-induced reactivity have opened new avenues for utilizing this compound as a building block in supramolecular chemistry.

The presence of dioxaborolane group also renders this compound amenable to various post-synthetic modifications via boron-centered reactions such as hydroboration or cycloaddition processes.These modifications can further expand its functional versatility making it suitable for diverse applications ranging from catalysis to drug delivery systems.

Looking ahead,the development of new synthetic routes to CAS No: 1160862-12-3 will be crucial for scaling up its production while maintaining high purity levels.Novel strategies such as flow chemistry or microwave-assisted synthesis are being explored by researchers to address these challenges.The ability to produce this compound on an industrial scale will undoubtedly accelerate its adoption across various industries.